N~4~-(4-fluorophenyl)-1-phenyl-N~6~-[3-(propan-2-yloxy)propyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-(4-fluorophenyl)-1-phenyl-6-N-(3-propan-2-yloxypropyl)pyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C23H25FN6O/c1-16(2)31-14-6-13-25-23-28-21(27-18-11-9-17(24)10-12-18)20-15-26-30(22(20)29-23)19-7-4-3-5-8-19/h3-5,7-12,15-16H,6,13-14H2,1-2H3,(H2,25,27,28,29)
• InChI Key: AHFYQQFGFQMONQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC1=NC(=C2C=NN(C2=N1)C3=CC=CC=C3)NC4=CC=C(C=C4)F
• Molecular Formula: C23H25FN6O
• Molecular Weight: 420.5 g/mol

Description

The compound is a pyrazolopyrimidine derivative, which is a class of compounds that have been studied for their potential biological activities. The presence of fluorophenyl and propan-2-yloxypropyl groups could potentially influence the compound’s properties and interactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the pyrazolopyrimidine core, with the various substituents attached at the specified positions. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to analyze and confirm the structure of such compounds.

Scientific Research Applications

Material Science Applications

One study describes the synthesis of intramolecular charge transfer (ICT) fluorophores with triphenylamine and pyrazolo[1,5-a]pyrimidine moieties. These compounds demonstrated potential applications in material science due to their structural and photophysical properties, suggesting their utility as fluorescent indicators for sensing water content in organic solvents and designing applications in material science (Alexis Tigreros, M. Macías, J. Portilla, 2021).

Biological Activities

A separate study focused on the synthesis of pyrimidine derivatives linked with morpholinophenyl, revealing significant larvicidal activity against third instar larvae of specific pests. This suggests potential applications of these compounds in developing new pesticides or insecticides (S. Gorle, S. Maddila, Santosh Chokkakula, P. Lavanya, Moganavelli Singh, S. Jonnalagadda, 2016).

Another study highlights the synthesis of novel pyrazoles and corroborates their medicinal importance through in silico, in vitro, and cytotoxicity validations. It discusses the biological properties, including antioxidant, anti-breast cancer, and anti-inflammatory properties, of synthesized compounds, pointing towards their potential as novel drugs (P. Thangarasu, A. Manikandan, S. Thamaraiselvi, 2019).

Molecular Modeling and Drug Design

Research on regioselective synthesis and ab initio calculations of fused heterocycles under thermal and microwave irradiation discusses the importance of structural manipulation on physical properties, including thermal stability and electrochromic performances. This work underscores the compound's relevance in developing electrochromic devices and enhancing the understanding of molecular interactions through computational chemistry (Mostafa E. Salem, Ashour A. Ahmed, M. Shaaban, M. Shibl, A. Farag, 2015).